Cas no 13369-72-7 (4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole)
13369-72-7 structure
Product Name:4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole
CAS No:13369-72-7
MF:C6H7BrN2
MW:187.037180185318
CID:890350
PubChem ID:50987371
Update Time:2025-04-19
4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
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- 1-allyl-4-bromo-1H-pyrazole
- 4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole
-
- MDL: MFCD12780035
- Inchi: 1S/C6H7BrN2/c1-2-3-9-5-6(7)4-8-9/h2,4-5H,1,3H2
- InChI Key: KMMQAURXVMBQLW-UHFFFAOYSA-N
- SMILES: BrC1C=NN(C=1)CC=C
Computed Properties
- Exact Mass: 185.97926g/mol
- Monoisotopic Mass: 185.97926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 17.8Ų
4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B999958-25mg |
4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole |
13369-72-7 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B999958-50mg |
4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole |
13369-72-7 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B999958-250mg |
4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole |
13369-72-7 | 250mg |
$ 275.00 | 2022-06-06 | ||
| Enamine | EN300-68292-0.05g |
4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole |
13369-72-7 | 95.0% | 0.05g |
$65.0 | 2025-03-21 | |
| Enamine | EN300-68292-0.1g |
4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole |
13369-72-7 | 95.0% | 0.1g |
$96.0 | 2025-03-21 | |
| Enamine | EN300-68292-0.25g |
4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole |
13369-72-7 | 95.0% | 0.25g |
$136.0 | 2025-03-21 | |
| Enamine | EN300-68292-0.5g |
4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole |
13369-72-7 | 95.0% | 0.5g |
$256.0 | 2025-03-21 | |
| Enamine | EN300-68292-1.0g |
4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole |
13369-72-7 | 95.0% | 1.0g |
$355.0 | 2025-03-21 | |
| Enamine | EN300-68292-2.5g |
4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole |
13369-72-7 | 95.0% | 2.5g |
$697.0 | 2025-03-21 | |
| Enamine | EN300-68292-5.0g |
4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole |
13369-72-7 | 95.0% | 5.0g |
$1033.0 | 2025-03-21 |
4-bromo-1-(prop-2-en-1-yl)-1H-pyrazole Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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